Cas no 1060802-13-2 (1-(3-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(3-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 1060802-13-2
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• MDL: MFCD13189040
• CID: 1034575
• PubChem ID: 71301929
• Update Time: 2025-04-20

1-(3-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloropyridin-4-yl)-2,2,2-trifluoroethanone
• 1-(3-chloropyridin-4-yl)-2,2,2-trifluoroethan-1-one
• DB-300554
• EN300-1931022
• CS-0267905
• MFCD13189040
• AB67619
• 1060802-13-2
• J-503133
• AKOS016014730
• DTXSID10744468

• MDL： MFCD13189040
• Inchi： 1S/C7H3ClF3NO/c8-5-3-12-2-1-4(5)6(13)7(9,10)11/h1-3H
• InChI Key： ICCNDTGRGXLQCF-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 208.9855259g/mol
• Monoisotopic Mass: 208.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30Ų